3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C14H8Cl2N2OS
• Molecular Weight: 323.2 g/mol
• IUPAC Name: 3,6-dichloro-N-pyridin-3-yl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C14H8Cl2N2OS/c15-8-3-4-10-11(6-8)20-13(12(10)16)14(19)18-9-2-1-5-17-7-9/h1-7H,(H,18,19)
• InChI Key: YSIFZSMLXOPMKV-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl

Description

3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a potent inhibitor of the protein kinase BTK.

Mechanism of Action

The mechanism of action of 3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide involves the inhibition of BTK. BTK is a critical component of the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. Inhibition of BTK leads to the suppression of this pathway, resulting in the apoptosis of B-cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide are mainly related to its inhibition of BTK. This inhibition leads to the suppression of the B-cell receptor signaling pathway, resulting in the apoptosis of B-cells. This compound has also been shown to have anti-inflammatory effects, which may be related to its inhibition of BTK.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide in lab experiments is its potent inhibition of BTK. This makes it an excellent tool for studying the B-cell receptor signaling pathway and its role in B-cell malignancies. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for the study of 3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide. One potential direction is the development of more potent and selective BTK inhibitors. Another direction is the investigation of the role of BTK in other diseases, such as autoimmune disorders. Additionally, the use of 3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide in combination with other drugs may also be explored for the treatment of B-cell malignancies.

Synthesis Methods

The synthesis of 3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide involves several steps. The starting material is 3,6-dichloro-1-benzothiophene-2-carboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 3-pyridinylamine to form the desired product.

Scientific Research Applications

3,6-dichloro-N-(3-pyridinyl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential applications in various fields. One of the most promising applications is in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia and mantle cell lymphoma. This compound has been shown to inhibit BTK, which is a critical component of the B-cell receptor signaling pathway.